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Compound of Interest

Compound Name: D-Xylose

Cat. No.: B076711

Introduction

The D-xylose absorption test is a clinical diagnostic tool used to assess the absorptive
capacity of the proximal small intestine.[1][2][3][4][5] D-xylose, a pentose sugatr, is readily
absorbed in the small intestine without the need for pancreatic enzymes for digestion.[3][6] Its
absorption is dependent on the integrity of the intestinal mucosa.[2][3] Therefore, measuring
the levels of D-xylose in blood and urine after an oral dose can help in the differential
diagnosis of malabsorption syndromes.[1][4][7] Conditions such as celiac disease, Crohn's
disease, small intestinal bacterial overgrowth (SIBO), and Whipple's disease can lead to
impaired D-xylose absorption and are often investigated using this test.[1][8]

Principle of the Test

The D-xylose absorption test is based on the principle that a healthy small intestine will
efficiently absorb D-xylose.[1] Following oral administration, D-xylose is absorbed into the
bloodstream and subsequently excreted by the kidneys into the urine.[1] Low levels of D-
xylose in the blood and/or urine are indicative of malabsorption in the proximal small intestine.

[11[41[5]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the D-xylose absorption
test.
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Parameter

Adult

Pediatric

D-Xylose Dosage

25 g dissolved in 250 mL of
water[9][10]

0.5 g/kg of body weight, up to
a maximum of 25 g[1][11]

Blood Sample Collection

Fasting sample, then 2 hours
post-ingestion[4][9][12] (some
protocols include 1 and 3-hour
samples[1][13])

Fasting sample, then 1 hour
post-ingestion[4][12][14]

Urine Sample Collection

5-hour collection post-
ingestion[1][4][9][12]

5-hour collection post-

ingestion[4]

Normal Blood Levels

>20-40 mg/dL at 2 hours[1]

>15-20 mg/dL at 1 hour[14]

Normal Urine Excretion

>4-5 g in 5 hours (16-40% of
ingested dose)[1][9]

10-33% of ingested dose in 5
hours[15]

Abnormal Blood Levels

<20 mg/dL at 2 hours may

indicate malabsorption

<15 mg/dL at 1 hour may

indicate malabsorption

Abnormal Urine Excretion

<4 g in 5 hours suggests

malabsorption[3][15]

<10% of ingested dose in 5

hours suggests malabsorption

Experimental Protocol

Patient Preparation:

o Fasting: The patient must fast for 8-12 hours prior to the test. For children under 9 years old,

a 4-hour fast is typically required.[4] Water is permitted.[1][4]

» Dietary Restrictions: For 24 hours before the test, the patient should avoid foods high in

pentose, such as fruits, jams, jellies, and pastries.[4][12]

o Medication Review: Certain medications, including aspirin and indomethacin, may interfere

with the test results. The supervising physician may instruct the patient to temporarily

discontinue these medications.[4][12]

» Activity: The patient should avoid strenuous exercise for 24 hours before the test and should
rest during the test period.[1][12] Smoking is also prohibited.[1][9][10]
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Test Procedure:

o Baseline Samples: A fasting blood sample and a first-morning void urine sample are
collected before the administration of D-xylose.[4][9][10] The patient should empty their
bladder completely, and this initial urine is discarded.[10][11]

o D-Xylose Administration: The patient drinks a solution containing a specified dose of D-
xylose.

o Adults: 25 grams of D-xylose dissolved in approximately 250 mL of water.[9][10] The
patient is encouraged to drink an additional 250 mL of water.[9][10]

o Children: The dose is calculated based on body weight, typically 0.5 g/kg.[1][11]
e Sample Collection:

o Blood: For adults, a blood sample is drawn 2 hours after ingestion.[4][9][12] For children, a
blood sample is typically drawn 1 hour after ingestion.[4][12][14]

o Urine: All urine produced over the next 5 hours is collected in a single container.[1][4][9]
[12]

o Sample Processing and Analysis:
o Blood samples are collected in sodium fluoride (gray-top) tubes.[14]
o The total volume of the 5-hour urine collection is measured and recorded.[9][10]

o D-xylose concentration in blood and urine is typically determined using a colorimetric
method.[11][15]

Logical Workflow of D-Xylose Absorption Test
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D-Xylose Absorption Test Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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